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Compound of Interest

Compound Name: nocathiacin II

Cat. No.: B15565965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the fermentation of Nocardia sp. ATCC

202099 to produce nocathiacin antibiotics and the subsequent purification of Nocathiacin I. The

protocols are designed to be a comprehensive guide for laboratory-scale production and

purification.

Fermentation of Nocardia sp. ATCC 202099 for
Nocathiacin Production
This protocol outlines the two-stage fermentation process for the production of nocathiacin

antibiotics, including a seed culture stage and a production culture stage.

Materials and Media
Microorganism:Nocardia sp. ATCC 202099

Seed Medium

Production Medium

Cryoprotective solution (100 g/L sucrose, 200 g/L glycerol in deionized water)
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500-mL flasks

Fermentation Protocols
Protocol 1: Seed Culture Preparation

Prepare the seed medium according to the formulation in Table 1.

Inoculate 100 mL of sterile seed medium in a 500-mL flask with 4 mL of a frozen vegetative

stock culture of Nocardia sp. ATCC 202099.

Incubate the flask at 32°C on a rotary shaker at 250 rpm for 3 days.

For cryopreservation, mix the vegetative culture with an equal volume of cryoprotective

solution and store at an appropriate freezing temperature.

Protocol 2: Production of Nocathiacins

Prepare the production medium as detailed in Table 1.

Inoculate 100 mL of the production medium in a 500-mL flask with 4 mL of the 3-day old

seed culture.

Incubate the production culture at 32°C on a rotary shaker at 250 rpm for 5 days.

After incubation, the fermentation broth is ready for the extraction and purification of

nocathiacins.

Fermentation Data
The following table summarizes the composition of the fermentation media.

Table 1: Fermentation Media Composition

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Seed Medium (g/L) Production Medium (g/L)

Starch 20 -

Dextrose 5 20

N-Z case 3 -

Yeast Extract 2 -

Fish Meat Extract 5 -

Peptone - 5

Red Star Yeast - 10

Allophosite - 5

Calcium Carbonate 3 -

Data from US Patent US6218398B1[1]

Optimization of the fermentation medium has been shown to increase the production of

Nocathiacin I from 150 mg/L to 405.8 mg/L.[2]

Purification of Nocathiacin I from Fermentation
Broth
This section details a multi-step protocol for the purification of Nocathiacin I from the

fermentation broth of Nocardia sp. ATCC 202099. The major purification steps include solvent

extraction, precipitation, and a series of chromatographic separations.

Purification Workflow
The overall workflow for the purification of Nocathiacin I is depicted in the following diagram.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.cytivalifesciences.com/en/us/products/items/sephadex-lh-20-resin-for-organic-solvents-p-05483
https://www.researchgate.net/publication/7157889_Synthesis_and_antibacterial_activity_of_nocathiacin_I_analogues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fermentation Broth

Solvent Extraction
(Ethyl Acetate)

Precipitation
(n-Hexane)

Crude Nocathiacin Extract

Silica Gel Chromatography

Sephadex LH-20 Chromatography

Preparative RP-HPLC

Pure Nocathiacin I
 

Precursor Peptide

Thiazole Formation

Dehydration

Cyclization

Glycosylation & Other Modifications

Nocathiacin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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